![molecular formula C14H18N4O B6634311 N-(2-methylpiperidin-4-yl)-1H-indazole-3-carboxamide](/img/structure/B6634311.png)
N-(2-methylpiperidin-4-yl)-1H-indazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methylpiperidin-4-yl)-1H-indazole-3-carboxamide, also known as A-796260, is a synthetic compound that belongs to the family of indazole carboxamides. It has been extensively studied for its potential as a therapeutic agent for various medical conditions.
Mechanism of Action
The exact mechanism of action of N-(2-methylpiperidin-4-yl)-1H-indazole-3-carboxamide is not fully understood. However, it is believed to act as a selective agonist of the cannabinoid receptor type 2 (CB2 receptor), which is primarily expressed in immune cells and has been implicated in the regulation of pain and inflammation. This compound has been shown to bind to the CB2 receptor with high affinity and selectivity, leading to the activation of downstream signaling pathways that modulate pain and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have potent analgesic effects in animal models of acute and chronic pain. It has also been shown to have anti-inflammatory effects in animal models of inflammatory bowel disease and arthritis. In addition, this compound has been shown to have anxiolytic effects in animal models of anxiety. These effects are believed to be mediated by the activation of the CB2 receptor and the modulation of downstream signaling pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-methylpiperidin-4-yl)-1H-indazole-3-carboxamide is its potent and selective agonist activity at the CB2 receptor. This makes it a valuable tool for studying the role of the CB2 receptor in various physiological and pathological conditions. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on N-(2-methylpiperidin-4-yl)-1H-indazole-3-carboxamide. One area of interest is the potential use of this compound as a therapeutic agent for pain and inflammation in humans. Clinical trials are needed to determine the safety and efficacy of this compound in humans. Another area of interest is the development of more potent and selective CB2 receptor agonists based on the structure of this compound. These compounds could have improved pharmacological properties and could be used to study the role of the CB2 receptor in various physiological and pathological conditions. Finally, further research is needed to fully understand the mechanism of action of this compound and its downstream signaling pathways.
Synthesis Methods
The synthesis of N-(2-methylpiperidin-4-yl)-1H-indazole-3-carboxamide involves the reaction between 2-methylpiperidine and 3-chloro-1H-indazole in the presence of a base, followed by the addition of a carboxamide group. The final product is obtained after purification using chromatography techniques. This method was first described in a patent filed by Abbott Laboratories in 2004.
Scientific Research Applications
N-(2-methylpiperidin-4-yl)-1H-indazole-3-carboxamide has been studied extensively for its potential as a therapeutic agent for various medical conditions, including pain, inflammation, and anxiety. It has been shown to have potent analgesic effects in animal models of acute and chronic pain. It has also been studied for its potential as an anti-inflammatory agent, with promising results in animal models of inflammatory bowel disease and arthritis. In addition, this compound has been shown to have anxiolytic effects in animal models of anxiety.
properties
IUPAC Name |
N-(2-methylpiperidin-4-yl)-1H-indazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O/c1-9-8-10(6-7-15-9)16-14(19)13-11-4-2-3-5-12(11)17-18-13/h2-5,9-10,15H,6-8H2,1H3,(H,16,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWWRWXIVRHRYTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CCN1)NC(=O)C2=NNC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.